Cas no 1268521-18-1 (7-Chloro-3-Iodo-1h-Pyrazolo3,4-CPyridine)

• Product Name: 7-Chloro-3-Iodo-1h-Pyrazolo3,4-CPyridine
• CAS No: 1268521-18-1
• MF: C₆H₃ClIN₃
• MW: 279.465591669083
• MDL: MFCD18633053
• CID: 850490
• PubChem ID: 329774259
• Update Time: 2025-06-11

7-Chloro-3-Iodo-1h-Pyrazolo3,4-CPyridine Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-3-iodo-1H-pyrazolo[3,4-c]pyridine
• 4-c]pyridine
• SCHEMBL18529490
• MFCD18633053
• 7-Chloro-3-iodo-1H-pyrazolo[3,4-c]pyridine, AldrichCPR
• CS-0216013
• EN300-3203565
• 1268521-18-1
• AS-40975
• AKOS022177598
• DB-156600
• 7-chloro-3-iodo-2H-pyrazolo[3,4-c]pyridine
• DTXSID001266742
• 7-Chloro-3-Iodo-1h-Pyrazolo3,4-CPyridine

• MDL： MFCD18633053
• Inchi： 1S/C6H3ClIN3/c7-5-4-3(1-2-9-5)6(8)11-10-4/h1-2H,(H,10,11)
• InChI Key： QMQBCXHVEALRKZ-UHFFFAOYSA-N
• SMILES： IC1=C2C=CN=C(C2=NN1)Cl

Computed Properties

• Exact Mass: 278.90602g/mol
• Monoisotopic Mass: 278.90602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 41.6Ų

7-Chloro-3-Iodo-1h-Pyrazolo3,4-CPyridine Security Information

• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Category Code： 25-36
• Safety Instruction： 26-45
• Hazardous Material Identification：

Additional information on 7-Chloro-3-Iodo-1h-Pyrazolo3,4-CPyridine

Recent Advances in the Study of 7-Chloro-3-Iodo-1h-Pyrazolo[3,4-C]Pyridine (CAS: 1268521-18-1)

7-Chloro-3-Iodo-1h-Pyrazolo[3,4-C]Pyridine (CAS: 1268521-18-1) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique pyrazolopyridine scaffold, has been the subject of recent studies exploring its synthetic routes, biological activities, and therapeutic potential. The following research brief consolidates the latest findings related to this compound, providing a comprehensive overview for professionals in the field.

Recent studies have focused on the synthesis and optimization of 7-Chloro-3-Iodo-1h-Pyrazolo[3,4-C]Pyridine, with particular emphasis on its role as a versatile intermediate in the construction of more complex molecules. Researchers have developed novel synthetic methodologies to improve yield and purity, leveraging advancements in catalytic systems and reaction conditions. These efforts are critical for ensuring the scalability and reproducibility of the compound, which is essential for its application in high-throughput screening and lead optimization processes.

In terms of biological activity, 7-Chloro-3-Iodo-1h-Pyrazolo[3,4-C]Pyridine has demonstrated promising interactions with various molecular targets, including kinases and GPCRs. Preliminary in vitro studies suggest that this compound exhibits inhibitory effects on specific kinase pathways implicated in cancer and inflammatory diseases. These findings have spurred further investigations into its mechanism of action and potential as a therapeutic agent. Notably, the iodine substituent at the 3-position has been identified as a key functional group that enhances binding affinity and selectivity.

One of the most significant developments in the study of this compound is its application in the design of targeted therapies. Researchers have utilized 7-Chloro-3-Iodo-1h-Pyrazolo[3,4-C]Pyridine as a core structure to develop derivatives with improved pharmacokinetic properties. For instance, recent work has explored the incorporation of this scaffold into PROTACs (Proteolysis Targeting Chimeras), a cutting-edge technology in drug discovery. These bifunctional molecules have shown potential in degrading disease-relevant proteins, offering a novel approach to treating conditions such as cancer and neurodegenerative disorders.

Despite these advancements, challenges remain in the clinical translation of 7-Chloro-3-Iodo-1h-Pyrazolo[3,4-C]Pyridine-based compounds. Issues such as off-target effects, metabolic stability, and bioavailability need to be addressed through further structural optimization and preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate the development of viable drug candidates.

In conclusion, 7-Chloro-3-Iodo-1h-Pyrazolo[3,4-C]Pyridine (CAS: 1268521-18-1) represents a promising scaffold in medicinal chemistry, with diverse applications in drug discovery. Recent research has highlighted its synthetic accessibility, biological activity, and potential for therapeutic innovation. Continued exploration of this compound and its derivatives is expected to yield significant contributions to the field, particularly in the development of targeted and personalized medicines. This brief underscores the importance of interdisciplinary collaboration and advanced analytical techniques in unlocking the full potential of this intriguing molecule.